Cas no 912763-11-2 (4-1,2,4Triazol-1-ylmethyl-1,4diazepane-1-carboxylic acid tert-butyl ester)

• Product Name: 4-1,2,4Triazol-1-ylmethyl-1,4diazepane-1-carboxylic acid tert-butyl ester
• CAS No: 912763-11-2
• MF: C₁₃H₂₃N₅O₂
• MW: 281.354022264481
• MDL: MFCD08692533
• CID: 996174
• PubChem ID: 16740569
• Update Time: 2025-04-20

4-1,2,4Triazol-1-ylmethyl-1,4diazepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[1,2,4]TRIAZOL-1-YLMETHYL-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(1,2,4-triazol-1-ylmethyl)-1,4-diazepane-1-carboxylate
• 4-1,2,4-TRIAZOL-1-YLMETHYL-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• GL-0841
• tert-butyl 4-(1H-1,2,4-triazol-1-ylmethyl)-1,4-diazepane-1-carboxylate
• AKOS005255831
• tert-Butyl 4-((1H-1,2,4-triazol-1-yl)methyl)-1,4-diazepane-1-carboxylate
• tert-Butyl4-((1H-1,2,4-triazol-1-yl)methyl)-1,4-diazepane-1-carboxylate
• tert-Butyl 4-[(1H-1,2,4-triazol-1-yl)methyl]-1,4-diazepane-1-carboxylate
• MFCD08692533
• DTXSID20587585
• 912763-11-2
• 4-1,2,4Triazol-1-ylmethyl-1,4diazepane-1-carboxylic acid tert-butyl ester

• MDL： MFCD08692533
• Inchi： 1S/C13H23N5O2/c1-13(2,3)20-12(19)17-6-4-5-16(7-8-17)11-18-10-14-9-15-18/h9-10H,4-8,11H2,1-3H3
• InChI Key： FFHKYBKJUQPGMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(CN2C=NC=N2)CC1)=O

Computed Properties

• Exact Mass: 281.18500
• Monoisotopic Mass: 281.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 63.49000
• LogP: 1.05420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes